Cas no 1431965-03-5 (ethyl 6,8-dichloroimidazo1,2-apyridine-2-carboxylate hydrobromide)

• Product Name: ethyl 6,8-dichloroimidazo1,2-apyridine-2-carboxylate hydrobromide
• CAS No: 1431965-03-5
• MF: C₁₀H₉BrCl₂N₂O₂
• MW: 340.000659704208
• CID: 4700112
• PubChem ID: 90484321
• Update Time: 2025-06-08

ethyl 6,8-dichloroimidazo1,2-apyridine-2-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate hydrobromide
• Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate;hydrobromide
• ethyl 6,8-dichloroimidazo1,2-apyridine-2-carboxylate hydrobromide

• Inchi： 1S/C10H8Cl2N2O2.BrH/c1-2-16-10(15)8-5-14-4-6(11)3-7(12)9(14)13-8;/h3-5H,2H2,1H3;1H
• InChI Key： IRHKUDHDCNGCLX-UHFFFAOYSA-N
• SMILES： Br.ClC1=CC(=CN2C=C(C(=O)OCC)N=C21)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 278
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on ethyl 6,8-dichloroimidazo1,2-apyridine-2-carboxylate hydrobromide

Recent Advances in the Study of Ethyl 6,8-Dichloroimidazo[1,2-a]pyridine-2-carboxylate Hydrobromide (CAS: 1431965-03-5)

Ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate hydrobromide (CAS: 1431965-03-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its imidazopyridine core, has been explored for its biological activities, particularly as a scaffold for designing novel therapeutic agents. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a promising candidate for further research.

The synthesis of ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate hydrobromide involves multi-step organic reactions, including cyclization and halogenation processes. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers emphasized the importance of controlling reaction conditions to minimize byproducts, which is critical for ensuring the compound's suitability for preclinical studies.

Pharmacological evaluations of this compound have revealed its potential as an inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. In a recent Bioorganic & Medicinal Chemistry Letters article (2024), ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate hydrobromide demonstrated selective inhibition of protein kinase C (PKC) isoforms, which are implicated in cancer cell proliferation. The study highlighted its moderate potency (IC₅₀ values in the micromolar range) and suggested further structural modifications to enhance its selectivity and efficacy.

Another area of interest is the compound's potential application in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience investigated its effects on amyloid-beta aggregation, a hallmark of Alzheimer's disease. While the results were preliminary, the compound showed a modest reduction in amyloid fibril formation, suggesting a need for derivative development to improve its blood-brain barrier permeability and target engagement.

Despite these promising findings, challenges remain in the clinical translation of ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate hydrobromide. Its pharmacokinetic properties, such as solubility and metabolic stability, require further optimization. Recent computational modeling studies (2024) have proposed structural analogs with improved bioavailability, which are currently under experimental validation. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards.

In conclusion, ethyl 6,8-dichloroimidazo[1,2-a]pyridine-2-carboxylate hydrobromide represents a versatile scaffold with potential applications in oncology, neurology, and inflammation. Continued research into its mechanism of action, coupled with medicinal chemistry efforts to refine its properties, will be essential for advancing this compound toward preclinical development. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this field.